2-Bromo-6-pentafluoroethoxy-N-tert-butyl-benzesulfonamide

• IUPAC Name: 2-bromo-N-tert-butyl-6-(1,1,2,2,2-pentafluoroethoxy)benzenesulfonamide
• InChI: InChI=1S/C12H13BrF5NO3S/c1-10(2,3)19-23(20,21)9-7(13)5-4-6-8(9)22-12(17,18)11(14,15)16/h4-6,19H,1-3H3
• InChI Key: FEURORZDEZVZJX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NS(=O)(=O)C1=C(C=CC=C1Br)OC(C(F)(F)F)(F)F
• Molecular Formula: C12H13BrF5NO3S
• Molecular Weight: 426.20 g/mol

Description

2-Bromo-6-pentafluoroethoxy-N-tert-butyl-benzesulfonamide (2-BEPB) is a novel and versatile chemical reagent with multiple applications in the field of organic and medicinal chemistry. It has been used as a catalyst in various organic transformations, as a reagent for synthesis of organic compounds, and as an inhibitor of enzymes. 2-BEPB has recently been found to possess several unique properties, such as its broad-spectrum inhibition of phosphodiesterase (PDE) enzymes, its ability to selectively inhibit the expression of certain genes, and its ability to induce apoptosis in cancer cells.

Scientific Research Applications

2-Bromo-6-pentafluoroethoxy-N-tert-butyl-benzesulfonamide has been widely studied for its potential applications in medicinal and organic chemistry. It has been used as a catalyst in a variety of organic transformations, such as the synthesis of organic compounds, the synthesis of peptides and proteins, and the preparation of derivatives of natural products. Additionally, 2-Bromo-6-pentafluoroethoxy-N-tert-butyl-benzesulfonamide has been found to possess several unique properties, such as its broad-spectrum inhibition of phosphodiesterase (PDE) enzymes, its ability to selectively inhibit the expression of certain genes, and its ability to induce apoptosis in cancer cells.

Mechanism of Action

The mechanism of action of 2-Bromo-6-pentafluoroethoxy-N-tert-butyl-benzesulfonamide is not fully understood. However, it is believed to act by inhibiting the activity of PDE enzymes, which are responsible for the breakdown of cAMP and cGMP. In addition, 2-Bromo-6-pentafluoroethoxy-N-tert-butyl-benzesulfonamide has been found to selectively inhibit the expression of certain genes, such as the genes encoding for tumor necrosis factor-alpha (TNF-α) and interleukin-1beta (IL-1β), which are involved in inflammation and cell death. Furthermore, 2-Bromo-6-pentafluoroethoxy-N-tert-butyl-benzesulfonamide has been found to induce apoptosis in cancer cells.
Biochemical and Physiological Effects
2-Bromo-6-pentafluoroethoxy-N-tert-butyl-benzesulfonamide has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of PDE enzymes, which are responsible for the breakdown of cAMP and cGMP. In addition, 2-Bromo-6-pentafluoroethoxy-N-tert-butyl-benzesulfonamide has been found to selectively inhibit the expression of certain genes, such as the genes encoding for tumor necrosis factor-alpha (TNF-α) and interleukin-1beta (IL-1β). It has also been found to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

2-Bromo-6-pentafluoroethoxy-N-tert-butyl-benzesulfonamide has several advantages for use in laboratory experiments. It is a highly soluble reagent, which makes it easy to work with. Additionally, it is relatively inexpensive and can be synthesized in high yields. However, 2-Bromo-6-pentafluoroethoxy-N-tert-butyl-benzesulfonamide is a relatively new reagent and there is still a lack of information regarding its safety and toxicity. Furthermore, it can be difficult to obtain in large quantities due to its limited availability.

Future Directions

There are several potential future directions for research on 2-Bromo-6-pentafluoroethoxy-N-tert-butyl-benzesulfonamide. One potential direction is to further investigate its mechanism of action and its effects on various biochemical and physiological processes. Additionally, further research could be conducted to explore its potential applications in medicinal and organic chemistry. Furthermore, further research could be conducted to explore its potential as an inhibitor of enzymes, as a reagent for synthesis of organic compounds, and as an inducer of apoptosis in cancer cells. Finally, further research could be conducted to explore its potential toxicity and safety.

Synthesis Methods

2-Bromo-6-pentafluoroethoxy-N-tert-butyl-benzesulfonamide is synthesized through a two-step reaction. The first step involves the reaction of 2-bromo-6-pentafluoroethoxy-benzene (2-BFB) with N-tert-butyl-benzesulfonamide (N-TBBS) in a solvent such as acetonitrile. The resulting product is then reacted with bromine in a solution of acetonitrile and water to form 2-Bromo-6-pentafluoroethoxy-N-tert-butyl-benzesulfonamide. The reaction conditions for the synthesis of 2-Bromo-6-pentafluoroethoxy-N-tert-butyl-benzesulfonamide can be optimized to obtain the desired yields and purity.